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Introduction
Etavopivat (formerly FT-4202) is an investigational, oral, selective small-molecule activator of

erythrocyte pyruvate kinase (PKR).[1][2] Activation of PKR is a novel therapeutic approach for

sickle cell disease (SCD) and thalassemia.[3][4] Etavopivat's mechanism of action is designed

to increase adenosine triphosphate (ATP) levels and decrease 2,3-diphosphoglycerate (2,3-

DPG) levels in red blood cells (RBCs).[5] This is expected to increase hemoglobin's affinity for

oxygen, thereby reducing RBC sickling, hemolysis, and the frequency of vaso-occlusive crises

(VOCs) in patients with SCD. These application notes provide a detailed overview of the clinical

trial design, key experimental protocols, and data presentation for Phase 2/3 studies of

Etavopivat.

Mechanism of Action Signaling Pathway
Etavopivat acts as an allosteric activator of pyruvate kinase in red blood cells, a critical enzyme

in the glycolytic pathway. Its activation leads to a cascade of downstream effects aimed at

improving RBC health and function.
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Caption: Etavopivat's mechanism of action signaling pathway.
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Phase 2/3 Clinical Trial Design and Protocols
Ongoing pivotal studies for Etavopivat include the Phase 2/3 HIBISCUS trial and the Phase 2

GLADIOLUS trial. These studies are designed to evaluate the efficacy and safety of Etavopivat

in patients with sickle cell disease and thalassemia.

HIBISCUS Trial (NCT04624659): A Phase 2/3 Adaptive,
Randomized, Placebo-Controlled Study
The HIBISCUS trial is a multicenter study designed to assess the efficacy and safety of

Etavopivat in adults and adolescents with SCD.

Study Objectives:

Primary: To evaluate the effect of Etavopivat compared to placebo on hemoglobin response

and the annualized rate of VOCs.

Secondary: To assess the impact on hemolysis biomarkers, patient-reported outcomes of

fatigue, and time to first VOC.

Study Design: The study follows an adaptive design. In the initial Phase 2 part, patients were

randomized in a 1:1:1 ratio to receive one of two dose levels of Etavopivat (200 mg or 400 mg

daily) or a placebo. Following an interim analysis of the Phase 2 data, a single dose was

selected for the Phase 3 portion, where new patients are randomized 1:1 to the selected

Etavopivat dose or placebo. The double-blind treatment period is 52 weeks, with a subsequent

open-label extension period.

Patient Population: Inclusion criteria include patients aged 12 to 65 years with a confirmed

diagnosis of SCD and a history of at least two VOCs in the previous year. Hemoglobin levels at

screening must be between ≥ 5.5 and ≤ 10.5 g/dL. Patients on stable doses of hydroxyurea,

crizanlizumab, or L-glutamine are permitted to enroll.

GLADIOLUS Trial (NCT04987489): A Phase 2 Open-Label
Study
The GLADIOLUS trial is an open-label study evaluating the safety and efficacy of Etavopivat in

patients with SCD or thalassemia who are on chronic transfusion therapy.
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Study Objectives:

Primary: To assess the efficacy of Etavopivat in reducing red blood cell transfusion burden

and increasing hemoglobin levels.

Study Design: This is a multicenter, open-label, multi-cohort study. Patients receive 400 mg of

Etavopivat once daily. The study evaluates different cohorts based on the specific

hemoglobinopathy and transfusion requirements.

Patient Population: The trial enrolls patients aged 12 to 65 with a confirmed diagnosis of SCD

or thalassemia who are chronically transfused.

Key Experimental Protocols
Detailed methodologies for the assessment of key endpoints are crucial for the reproducibility

and validation of clinical trial results.

Protocol for Assessment of Vaso-Occlusive Crises
(VOCs)
Objective: To standardize the identification and reporting of VOCs.

Methodology:

Definition of a VOC: A VOC is defined as an episode of pain requiring medical intervention,

such as a visit to an emergency department, hospital, or day unit, and treated with a

parenteral narcotic analgesic or ketorolac. Patient-reported outcomes are also collected daily

using an electronic diary to capture VOCs managed at home.

Data Collection:

For medically attended VOCs, site staff will document the date and time of the event, the

location of treatment, and the type and dose of analgesics administered.

For patient-reported VOCs, patients will complete a daily electronic diary. The diary

includes a dichotomous (yes/no) question: "Did you have a pain crisis in the past 24

hours?". A "yes" response is recorded as a VOC day.
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VOC Event Adjudication: An independent clinical events committee will review all reported

VOCs to ensure they meet the protocol-defined criteria.

Protocol for Measurement of Erythrocyte 2,3-
Diphosphoglycerate (2,3-DPG) and Adenosine
Triphosphate (ATP)
Objective: To quantify the levels of 2,3-DPG and ATP in erythrocytes as pharmacodynamic

markers of Etavopivat activity.

Methodology:

Sample Collection and Handling:

Whole blood samples are collected in K2EDTA tubes.

Samples should be processed promptly or stored at 4°C for no longer than 8 hours before

processing. For longer-term storage, samples can be stored at -70°C.

Measurement:

Commercial enzymatic assay kits are utilized for the quantification of both 2,3-DPG and

ATP.

The assays are typically adapted for use on a centrifugal or automated analyzer.

For 2,3-DPG, the assay is based on the enzymatic cleavage of 2,3-DPG and the

subsequent oxidation of nicotinamide adenine dinucleotide, measured by the change in

absorbance at 340 nm.

ATP levels are measured using a validated analytical method, often based on a luciferase-

luciferin reaction that produces light in proportion to the amount of ATP present.

Data Analysis: Results are reported as micromoles per gram of hemoglobin (µmol/g Hb) to

normalize for hematocrit.
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Protocol for Pharmacokinetic (PK) and
Pharmacodynamic (PD) Assessment
Objective: To characterize the absorption, distribution, metabolism, and excretion (ADME) of

Etavopivat and its effect on biomarkers.

Methodology:

Sample Collection:

Serial blood samples for plasma concentration of Etavopivat are collected at pre-defined

time points before and after drug administration.

Urine samples may also be collected to assess excretion.

Bioanalysis:

Etavopivat plasma concentrations are determined using a validated liquid

chromatography-tandem mass spectrometry (LC-MS/MS) method.

PD Sample Collection:

Blood samples for 2,3-DPG and ATP analysis are collected concurrently with PK samples

to establish the exposure-response relationship.

PK/PD Analysis: Non-compartmental analysis is used to determine key PK parameters such

as Cmax, Tmax, AUC, and half-life. The relationship between Etavopivat plasma

concentrations and changes in 2,3-DPG and ATP levels is then modeled.

Data Presentation
Quantitative data from the clinical trials should be summarized in a clear and structured format

to facilitate comparison and interpretation.

Table 1: Summary of Etavopivat Phase 2/3 Clinical Trial Designs
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Feature
HIBISCUS Trial
(NCT04624659)

GLADIOLUS Trial
(NCT04987489)

Phase 2/3 2

Study Design

Adaptive, Randomized,

Placebo-Controlled, Double-

Blind

Open-Label, Multi-Cohort

Patient Population
Sickle Cell Disease (Ages 12-

65)

Sickle Cell Disease &

Thalassemia (Ages 12-65),

Chronically Transfused

Intervention
Etavopivat (200 mg or 400 mg

daily) vs. Placebo
Etavopivat (400 mg daily)

Primary Endpoints
Hemoglobin Response,

Annualized VOC Rate

Reduction in RBC Transfusion

Burden, Hemoglobin

Response

Duration 52 weeks (double-blind) 48 weeks

Table 2: Pharmacodynamic Effects of Etavopivat (Phase 1 Data)

Parameter Treatment Group
Baseline (Mean ±
SD)

Change from
Baseline (Mean ±
SD)

2,3-DPG (µmol/g Hb)
Etavopivat (400 mg

daily)
Data not available Significant Decrease

ATP (µmol/g Hb)
Etavopivat (400 mg

daily)
Data not available Significant Increase

Hemoglobin (g/dL)
Etavopivat (400 mg

daily)
Data not available

>1 g/dL increase in

73.3% of patients

Note: Specific mean and SD values from Phase 1 are not publicly available but the direction

and significance of change have been reported.
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Experimental Workflow Diagram
The following diagram illustrates the typical workflow for a patient participating in a Phase 2/3

Etavopivat clinical trial.
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Caption: Patient workflow in a Phase 2/3 Etavopivat clinical trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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